Cas no 2514730-10-8 (Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)-)
Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)-
-
- MDL: MFCD32640097
- Inchi: 1S/C8H2BrCl2F3O2/c9-3-1-2(8(12,13)14)5(10)4(6(3)11)7(15)16/h1H,(H,15,16)
- InChI Key: DULJMLHFOAKDOC-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(Cl)C(C(F)(F)F)=CC(Br)=C1Cl
Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC303504-1g |
3-Bromo-2,6-dichloro-5-(trifluoromethyl)benzoic acid |
2514730-10-8 | 1g |
£136.00 | 2023-09-01 | ||
| Apollo Scientific | PC303504-5g |
3-Bromo-2,6-dichloro-5-(trifluoromethyl)benzoic acid |
2514730-10-8 | 5g |
£400.00 | 2023-09-01 | ||
| Matrix Scientific | 211846-1g |
3-Bromo-2,6-dichloro-5-(trifluoromethyl)benzoic acid |
2514730-10-8 | 1g |
$213.00 | 2023-09-10 | ||
| Matrix Scientific | 211846-5g |
3-Bromo-2,6-dichloro-5-(trifluoromethyl)benzoic acid |
2514730-10-8 | 5g |
$626.00 | 2023-09-10 |
Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)-
Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)- (CAS No. 2514730-10-8): A Comprehensive Overview
Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)-, identified by its CAS number 2514730-10-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated aromatic carboxylic acids, characterized by its intricate structure and diverse functional groups. The presence of bromine, chlorine, and trifluoromethyl substituents imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.
The molecular structure of Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)- consists of a benzene ring substituted with a carboxylic acid group at the 1-position, a bromine atom at the 3-position, chlorine atoms at the 2- and 6-positions, and a trifluoromethyl group at the 5-position. This arrangement results in a highly electron-withdrawing effect, which influences its reactivity and potential applications. The compound's high lipophilicity and moderate solubility in organic solvents make it suitable for various synthetic transformations.
In recent years, Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)- has been extensively studied for its potential in drug discovery and development. Its structural features suggest that it may exhibit inhibitory activity against certain enzymes and receptors, making it a promising candidate for the synthesis of novel therapeutic agents. For instance, researchers have explored its derivatives as potential inhibitors of cytochrome P450 enzymes, which are crucial in drug metabolism.
One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. The halogenated aromatic system provides multiple sites for further functionalization, allowing chemists to tailor the properties of the final product. This versatility has led to its use in the development of agrochemicals, where similar compounds have shown efficacy as herbicides and fungicides. The trifluoromethyl group, in particular, is known to enhance the bioactivity and metabolic stability of pharmaceutical compounds.
The synthesis of Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions on pre-functionalized benzene derivatives followed by carboxylation to introduce the benzoic acid moiety. Advances in catalytic methods have enabled more efficient and sustainable synthesis methods, reducing the environmental impact of production processes.
Recent studies have also highlighted the importance of understanding the pharmacokinetic properties of halogenated benzoic acids. The presence of multiple halogen atoms can significantly affect absorption, distribution, metabolism, and excretion (ADME) profiles. Computational modeling techniques have been employed to predict these properties before experimental validation, streamlining the drug discovery process. This approach has been particularly useful in identifying lead compounds with optimal pharmacokinetic profiles.
The agrochemical industry has also benefited from the use of Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)- as a precursor for novel active ingredients. Its structural motifs are found in several commercial herbicides that exhibit broad-spectrum activity against weeds while maintaining low toxicity to crops. The ability to modify its structure allows for fine-tuning of biological activity, leading to more effective and environmentally friendly solutions for crop protection.
In conclusion, Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)- (CAS No. 2514730-10-8) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable building block for synthetic chemistry, while its potential biological activities continue to be explored through cutting-edge research. As our understanding of molecular interactions advances, compounds like this will play an increasingly important role in developing innovative solutions for human health and agricultural productivity.
2514730-10-8 (Benzoic acid, 3-bromo-2,6-dichloro-5-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)